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Compound of Interest

Compound Name: D77

Cat. No.: B15565848 Get Quote

The designation "D77 compound" is not unique and has been used to identify several distinct

chemical and biological entities across different research and development areas. To provide

an accurate and in-depth technical guide, it is imperative to first clarify which specific "D77
compound" is the subject of your interest.

Initial research has identified the following distinct entities referred to as "D77" or a similar

designation:

An Anti-HIV-1 Inhibitor: A small molecule with the formula C28H22BrNO7S, identified as an

inhibitor of HIV-1 replication. It is reported to have a specific binding affinity to the HIV-1

integrase catalytic core domain.[1]

A Ligand in the Protein Data Bank (PDB): A complex organic molecule with the systematic

name methyl (2R,3R)-2,3-dihydroxy-3-[(1aS,11S,11aR,14Z,18R)-3,7,8,18-tetrahydroxy-4,9-

dioxo-4,9,10,11-tetrahydro-11aH-11,1a-hept[2]ene[1][3]diynonaphtho[2,3-

h]oxireno[c]quinolin-11a-yl]butanoate.[4]

Heterobivalent D2R/NTS1R Ligands: A series of compounds designated as 77a–c, which are

designed to interact with both Dopamine D2 and Neurotensin 1 receptors.[2]

AZD9977: A compound investigated in clinical trials for heart failure and chronic kidney

disease.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b15565848?utm_src=pdf-interest
https://www.benchchem.com/product/b15565848?utm_src=pdf-body
https://www.benchchem.com/product/b15565848?utm_src=pdf-body
https://www.benchchem.com/product/b15565848?utm_src=pdf-body
https://www.targetmol.com/compound/d77
https://www.researchgate.net/figure/Heterobivalent-D2R-NTS1R-ligands-77a-c-Ki-high-affinityKi-values-for-the_fig45_363623155
https://www.targetmol.com/compound/d77
https://pmc.ncbi.nlm.nih.gov/articles/PMC4352597/
https://www.rcsb.org/ligand/D77
https://www.researchgate.net/figure/Heterobivalent-D2R-NTS1R-ligands-77a-c-Ki-high-affinityKi-values-for-the_fig45_363623155
https://clinicaltrials.gov/study/NCT04595370
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Datopotamab Deruxtecan (Dato-DXd): An antibody-drug conjugate (ADC) for cancer therapy,

sometimes referred to in shorthand that could be misconstrued.[6][7][8]

To proceed with your request for a detailed technical guide, please specify which of these "D77
compounds" you are interested in, or provide additional identifying information such as:

The therapeutic area (e.g., virology, oncology, cardiology).

A chemical structure or CAS number.

The name of the research institution or company that developed the compound.

A reference to a specific scientific publication.

Once the specific "D77 compound" is identified, a comprehensive technical guide will be

developed, including quantitative data, detailed experimental protocols, and visualizations of

relevant signaling pathways and workflows as per your original request.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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